Cas no 641-39-4 (Allomatrine)

Allomatrine Properties

Names and Identifiers

• sophoridine
• allomatrine
• 1H,5H,10H-Dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one,dodecahydro-, (7aS,13aR,13bR,13cR)-
• 6-Allomatrine
• Tetrahydroisosophoramine
• (1R,2R,9S,17R)-7,13-diazatetracyclo[7.7.1.02,7.013,17]heptadecan-6-one
• (1R,2R,9S,17R)-7,13-diazatetracyclo[7.7.1.0?,?.0??,??]heptadecan-6-one
• CS-0007107
• MS-23520
• DTXSID601118430
• 641-39-4
• CHEMBL383443
• AKOS040759060
• HY-N0050
• (7aS,13aR,13bR,13cR)-Dodecahydro-1H,5H,10H-dipyrido[2,1-f:3',2',1'-ij][1,6]naphthyridin-10-one
• (+)-allomatrine
• DA-70713
• (1R,2R,9S,17R)-7,13-diazatetracyclo[7.7.1.0(2),?.0(1)(3),(1)?]heptadecan-6-one
• G16170
• (7aS,13aR,13bR,13cR)-Dodecahydro-1H,5H,10H-dipyrido[2,1-f:3a(2),2a(2),1a(2)-ij][1,6]naphthyridin-10-one
• +Expand

• InChIKey： ZSBXGIUJOOQZMP-KYEXWDHISA-N
• Inchi： InChI=1S/C15H24N2O/c18-14-7-1-6-13-12-5-3-9-16-8-2-4-11(15(12)16)10-17(13)14/h11-13,15H,1-10H2/t11-,12+,13+,15+/m0/s1
• SMILES： O=C1CCC[C@]2([H])[C@@]3([H])CCCN4CCC[C@@]([H])(CN21)[C@@]43[H]

Computed Properties

• Exact Mass: 248.189
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 248.189
• Heavy Atom Count: 18
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 23.6A^2

Experimental Properties

• LogP: 1.74750
• PSA: 23.55000
• Boiling Point: 638.7±55.0 °C at 760 mmHg
• Melting Point: 106-107 ºC
• Vapor Pressure: No data available
• Flash Point: 340.1±31.5 °C
• Color/Form: Powder
• Density: 1.16